Cas no 1898405-80-5 (1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol
• CAS No: 1898405-80-5
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 6011740
• PubChem ID: 117363999
• Update Time: 2025-06-09

1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol
• 1-[(4-bromo-2-fluorophenyl)methyl]cyclopropan-1-ol
• EN300-1909193
• 1898405-80-5

• Inchi： 1S/C10H10BrFO/c11-8-2-1-7(9(12)5-8)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： AXJITWDEHSBCFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC1(CC1)O

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol (CAS No. 1898405-80-5)

1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol (CAS No. 1898405-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and halogenated phenyl group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity. The presence of both bromo and fluoro substituents enhances its utility in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol has surged, driven by their role in developing small-molecule drugs and crop protection agents. A trending topic in the scientific community is the optimization of Suzuki-Miyaura coupling reactions, where this compound acts as a key substrate. Its methylcyclopropanol moiety also offers intriguing possibilities for stereoselective synthesis, a hotly debated area in organic chemistry forums. These attributes align with the growing interest in green chemistry and atom-efficient processes, as researchers seek sustainable methods to leverage such building blocks.

The compound’s physicochemical properties further underscore its relevance. With a molecular weight of 259.09 g/mol and a lipophilic profile, 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol exhibits favorable solubility in organic solvents, facilitating its use in high-throughput screening and medicinal chemistry workflows. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity and stability, addressing a frequently searched question: "How to analyze halogenated cyclopropane derivatives?" This focus on quality control resonates with industries prioritizing regulatory compliance and batch consistency.

Another area of interest is the compound’s potential in central nervous system (CNS) drug discovery. The fluorophenyl group is a known pharmacophore in neuroactive compounds, sparking discussions about its role in modulating blood-brain barrier permeability. Online searches often highlight queries like "Fluorophenyl derivatives in CNS research", reflecting the compound’s niche appeal. Additionally, its cyclopropyl alcohol functionality is being studied for metabolic stability, a key concern in drug design circles.

From an industrial perspective, 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol is synthesized via Grignard reactions or nucleophilic substitutions, methods frequently optimized for scalability. Environmental considerations have led to innovations in catalytic bromination and solvent-free protocols, topics trending in process chemistry journals. These advancements address another common search: "Sustainable synthesis of bromofluorophenyl compounds", showcasing the compound’s alignment with eco-friendly manufacturing trends.

In conclusion, 1-(4-bromo-2-fluorophenyl)methylcyclopropan-1-ol (CAS No. 1898405-80-5) represents a multifaceted tool for researchers. Its applications span drug development, material science, and catalysis, while its synthesis and analysis continue to evolve with technological advancements. By addressing both academic and industrial pain points, this compound remains at the forefront of innovation in organic chemistry.